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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxyamphetamine hydrobromide is an indirect-acting sympathomimetic amine that

functions by stimulating the release of norepinephrine from postganglionic adrenergic nerves.

[1] It is primarily used in ophthalmic solutions as a mydriatic agent to dilate the pupil for

diagnostic examination of the eye.[2][3] Given its potent biological activity, the crystalline

powder form of hydroxyamphetamine hydrobromide requires strict handling and storage

protocols to ensure the safety of laboratory personnel and maintain the compound's integrity for

research and development purposes.

These application notes provide detailed guidelines, safety protocols, and storage conditions

for hydroxyamphetamine hydrobromide powder.

Hazard Identification and Safety Precautions
Handling hydroxyamphetamine hydrobromide powder necessitates adherence to standard

laboratory safety practices. The primary hazards involve inhalation of airborne particles and

contact with skin or eyes.

2.1 Engineering Controls
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Ventilation: All handling of the powder, including weighing and solution preparation, must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood or a

powder containment hood.[4]

Safety Equipment: Eyewash stations and safety showers should be readily accessible in the

immediate work area.[5]

2.2 Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment.

Table 1: Recommended Personal Protective Equipment (PPE)[4][5]

Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).

Protects eyes from airborne

powder and accidental

splashes.

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile).

Prevents skin contact. Gloves

must be inspected before use.

Body Protection
Fire/flame-resistant laboratory

coat.

Protects against spills and

contamination of personal

clothing.

Respiratory

A NIOSH-approved respirator

may be necessary if ventilation

is inadequate or for large

spills.

Prevents inhalation of fine

powder particles.

Physicochemical and Storage Data
Proper storage is critical for maintaining the stability and shelf-life of hydroxyamphetamine
hydrobromide.

Table 2: Physicochemical Properties of Hydroxyamphetamine Hydrobromide
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Property Value Reference

Molecular Formula C₉H₁₄BrNO [3][6]

Molecular Weight 232.12 g/mol [3][6]

Appearance Crystalline powder [6]

Solubility
Freely soluble in water,

alcohol, and acetone.
[6]

Flash Point 122.7°C [4]

Density 1.07 g/cm³ [4]

pH (Ophthalmic Solution) 4.2 - 5.8 [5][7]

Table 3: Recommended Storage Conditions
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Form Temperature Duration Conditions

Powder -20°C 3 years

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.

Protect from light.[4]

[7][8]

Powder 4°C 2 years

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.

Protect from light.[4]

[7][8]

In Solvent (e.g.,

DMSO, H₂O)
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent (e.g.,

DMSO, H₂O)
-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

3.1 Chemical Stability and Incompatibilities

Stability: The compound is stable under recommended storage conditions. Avoid exposure to

high temperatures and light to prevent degradation.[7]

Incompatibilities: Store apart from strong oxidizing agents, strong acids, and strong bases.

Experimental Protocols
4.1 Protocol: General Handling and Weighing of Powder

Preparation: Don all required PPE as outlined in Table 1. Ensure the chemical fume hood is

operational.

Environment: Handle the powder away from drafts to prevent it from becoming airborne.
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Weighing: Use an analytical balance inside the fume hood. Use anti-static weighing paper or

a container.

Transfer: Use a clean spatula for transferring the powder. Avoid generating dust.[4]

Cleanup: After weighing, carefully clean the spatula and the balance area with a damp cloth

to remove any residual powder. Dispose of contaminated materials as chemical waste.

4.2 Protocol: Preparation of a 10 mM Aqueous Stock Solution

Objective: To prepare 10 mL of a 10 mM stock solution of hydroxyamphetamine
hydrobromide in a suitable aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

Materials:

Hydroxyamphetamine hydrobromide powder (MW: 232.12 g/mol )

Sterile deionized water or PBS

Calibrated analytical balance

15 mL sterile polypropylene conical tube

Vortex mixer

Calculations:

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM × 10 mL × 232.12 / 1000 = 23.21 mg

Procedure:

1. Perform all operations in a chemical fume hood.

2. Weigh 23.21 mg of hydroxyamphetamine hydrobromide powder and carefully transfer it

to the 15 mL conical tube.

3. Add 10 mL of sterile deionized water or buffer to the tube.
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4. Secure the cap and vortex the solution until all powder is completely dissolved. The

compound is freely soluble in water.[6]

5. Label the tube clearly with the compound name, concentration (10 mM), solvent, and

preparation date.

6. For storage, create smaller aliquots to avoid repeated freeze-thaw cycles and store

according to the guidelines in Table 3 (e.g., -80°C for 6 months).

4.3 Protocol: Spill and Emergency Procedures

Minor Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Prevent further dust formation.

Carefully collect the powder using a high-efficiency vacuum cleaner or by gently wetting

the material with water and absorbing it with an inert material (e.g., vermiculite, sand).

Place the collected material in a suitable, sealed container for disposal.[4][5]

Clean the spill area thoroughly with soap and water.

Major Spill:

Evacuate the laboratory immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) department.

Isolate the area and prevent entry.

First Aid Measures:[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Diagrams and Workflows
The following diagrams illustrate key safety and handling workflows.
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Caption: Logical workflow for the safe handling of hydroxyamphetamine hydrobromide
powder.
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Caption: Decision tree for responding to a spill of hydroxyamphetamine hydrobromide
powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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